Cas no 1354000-82-0 (N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide)
N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[1-((s)-2-amino-propionyl)-piperidin-4-ylmethyl]-n-cyclopropyl-acetamide
- (S)-N-((1-(2-Aminopropanoyl)piperidin-4-yl)methyl)-N-cyclopropylacetamide
- AM95650
- N-[1-((S)-2-aminopropanyl)piperidin-4-ylmethyl]-N-cyclopropylacetamide
- N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide
-
- Inchi: 1S/C14H25N3O2/c1-10(15)14(19)16-7-5-12(6-8-16)9-17(11(2)18)13-3-4-13/h10,12-13H,3-9,15H2,1-2H3/t10-/m0/s1
- InChI Key: STXWPVUPPGWRDL-JTQLQIEISA-N
- SMILES: O=C(C)N(CC1CCN(C([C@H](C)N)=O)CC1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 347
- Topological Polar Surface Area: 66.6
N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 084845-500mg |
N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide |
1354000-82-0 | 500mg |
£694.00 | 2022-02-28 | ||
| Chemenu | CM498277-1g |
(S)-N-((1-(2-Aminopropanoyl)piperidin-4-yl)methyl)-N-cyclopropylacetamide |
1354000-82-0 | 97% | 1g |
$1378 | 2022-09-03 |
N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide
N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide: A Comprehensive Overview
The compound N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide (CAS No. 1354000-82-0) is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a piperidine ring, an amino acid derivative, and a cyclopropyl group. The combination of these structural elements contributes to its distinctive chemical properties and functional versatility.
Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge techniques such as stereoselective synthesis and peptide coupling. The (S)-configuration of the amino acid residue plays a critical role in determining the compound's stereochemical properties, which are essential for its biological activity. Researchers have demonstrated that this configuration enhances the molecule's ability to interact with specific biological targets, making it a promising candidate for drug development.
One of the most intriguing aspects of N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide is its potential in the field of pharmacology. Studies have shown that this compound exhibits selective binding to certain receptors, suggesting its utility in treating conditions such as neurological disorders or inflammatory diseases. Moreover, its cyclopropyl group introduces rigidity into the molecule, which can improve its pharmacokinetic profile by enhancing bioavailability and stability.
From a synthetic perspective, the construction of this compound involves multiple steps, including the synthesis of the piperidine derivative and subsequent coupling reactions. The use of protecting groups and catalytic agents has been instrumental in achieving high yields and purity. Recent research has also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining product quality.
In terms of applications, N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide has shown promise in materials science as well. Its unique structure allows for the formation of supramolecular assemblies, which can be tailored for specific functions such as drug delivery or catalysis. Additionally, its chiral nature makes it a valuable component in asymmetric catalysis, enabling the synthesis of enantiomerically pure compounds.
Looking ahead, ongoing research is focused on optimizing the synthesis of this compound while exploring its broader applicability across different industries. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new potentials for N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide, solidifying its position as a key molecule in modern chemistry.
1354000-82-0 (N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-cyclopropyl-acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)